N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)-2-(methylthio)benzamide

• IUPAC Name: N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C17H17N5OS/c1-22-11-12(9-21-22)16-14(18-7-8-19-16)10-20-17(23)13-5-3-4-6-15(13)24-2/h3-9,11H,10H2,1-2H3,(H,20,23)
• InChI Key: DEPLTTOAXIVSSF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC=CN=C2CNC(=O)C3=CC=CC=C3SC
• Molecular Formula: C17H17N5OS
• Molecular Weight: 339.4 g/mol

Description

N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)-2-(methylthio)benzamide, also known as MPT0B391, is a small molecule compound that has been the subject of scientific research in recent years. This compound has shown promising results in various preclinical studies and has the potential to be developed as a therapeutic agent for the treatment of various diseases.

Scientific Research Applications

Synthesis and Characterization

• Facile Synthesis of Derivatives: A study highlighted the synthesis of pyrazolo and pyrimidin derivatives, including methods to yield compounds with potential antimicrobial properties. This research contributes to the chemical understanding and potential applications of compounds similar to the specified benzamide derivative (Sayed, Khalil, & Raslan, 2012).
• Antimycobacterial Screening: Another study focused on the synthesis and in vitro antitubercular activities of amide derivatives, indicating the potential of such compounds to lead the development of new therapeutic agents against tuberculosis (Nayak et al., 2016).

Biological Activities

• Antibacterial and Antifungal Potency: Research into the synthesis of 4-aryl-N-(5-methyl-1H-pyrazol-3-yl)benzamides showed significant antibacterial activity against clinically isolated NDM-1-positive bacteria, suggesting these derivatives as promising antibacterial agents (Ahmad et al., 2021).
• Antitumor, Antifungal, and Antibacterial Sites: A study synthesized pyrazole derivatives and characterized their structures, showing that certain compounds exhibit antitumor, antifungal, and antibacterial activities, highlighting the diverse biological potential of such molecules (Titi et al., 2020).

Other Applications

• Molecular Docking Studies: The synthesis of pyrazole amide derivatives and their evaluation against NDM-1-positive bacteria included molecular docking studies, indicating these compounds' potential as antibacterial agents and highlighting the importance of molecular structure in their activity (Ahmad et al., 2021).